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Compound of Interest

Compound Name: Deamino-NADPH

Cat. No.: B12393829

An In-depth Technical Guide to Deamino-NADPH: Molecular Weight and Absorption Spectrum

This technical guide provides an in-depth overview of the essential physicochemical properties
of Nicotinamide Hypoxanthine Dinucleotide Phosphate (Deamino-NADPH), a crucial
coenzyme analog for researchers, scientists, and drug development professionals. This
document details its molecular weight, absorption spectrum characteristics, and a standardized
protocol for its spectrophotometric analysis.

Core Physicochemical Data

Deamino-NADPH is a 2'-phosphorylated coenzyme analog of NADPH.[1] The quantitative data
for this molecule are summarized below.
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Parameter Value Units

Nicotinamide hypoxanthine
Synonyms dinucleotide phosphate,

reduced tetrasodium salt

C21H2s5NsNaO1sP2 (for sodium
Molecular Formula

salt)
Molecular Weight 834.33 g/mol
Primary Absorbance Peak
) i ~260 nm
(Adenine Moiety)
Secondary Absorbance Peak
o ) ~340 nm
(Reduced Nicotinamide)
Molar Extinction Coefficient (at
6.22 x 10% or 6.3 x 103 L-mol-t.cm™t

340 nm)

Note: The spectral properties of Deamino-NADPH are considered analogous to NADPH. The
reduced forms (NADPH/Deamino-NADPH) absorb light at 340 nm, while the oxidized forms
(NADP+/Deamino-NADP+) do not exhibit this absorbance peak.[2][3] The molar extinction
coefficient for NADPH at 340 nm is frequently cited as 6.22 L/mmol/cm (or 6,220 L/mol/cm).[4]
[5] Another investigation suggests a value of 6.3 x 103 L-mol~t.cm~! at 340 nm.

Absorption Spectrum Analysis

The absorption spectrum of Deamino-NADPH is characterized by two primary peaks. One
peak, located at approximately 260 nm, is attributed to the adenine moiety, which is present in
both the oxidized (Deamino-NADP+) and reduced forms. The second, and most functionally
significant peak, occurs at 340 nm. This peak is exclusive to the reduced form (Deamino-
NADPH) and is a direct result of the reduced nicotinamide ring. The absence of this 340 nm
peak in the oxidized form, Deamino-NADP+, is the fundamental principle behind its widespread
use in enzymatic assays that monitor dehydrogenase activity. The conversion of Deamino-
NADPH to Deamino-NADP+ can be directly monitored by measuring the decrease in
absorbance at this wavelength.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12393829#deamino-nadph-molecular-weight-and-
absorption-spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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